Cas no 1804455-69-3 (3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine)

• Product Name: 3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine
• CAS No: 1804455-69-3
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4908441
• Update Time: 2025-10-23

3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-3-5-4(7(10,11)12)1-2-6(16-5)8(13,14)15/h1-2H,3H2
• InChI Key： BVANPDWCKGVAMV-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC=C(C(F)(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine

3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine and Its Significance in Modern Biomedical Research

3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine is a multifunctional organic compound with a unique chemical structure that has garnered significant attention in biomedical research and drug development. This compound, with the CAS number 1804455-69-3, is characterized by its pyridine ring substituted with two trifluoromethyl groups at positions 3 and 6, as well as a chloromethyl group at position 2. These structural features endow the molecule with distinct physicochemical properties, making it a promising candidate for various applications in pharmaceutical science and materials chemistry.

The pyridine ring serves as a fundamental scaffold in many bioactive molecules, while the trifluoromethyl substituents contribute to enhanced metabolic stability and improved lipophilicity. The presence of the chloromethyl group introduces reactivity that can be exploited for further functionalization, such as the synthesis of peptide conjugates or polymer-based drug delivery systems. Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly in the context of inflammatory diseases and oncology.

One of the most recent breakthroughs in biomedical research involving 3,6-Bis(trifluoromethyl)-2-(chloromdeyl)pyridine is its application as a building block for the development of targeted therapies. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that this compound can be chemically modified to create small molecule inhibitors of key enzymes involved in cell proliferation and apoptosis. These findings have opened new avenues for the design of precision medicines tailored to specific patient populations.

From a synthetic chemistry perspective, the synthesis of 3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine presents both challenges and opportunities. Researchers have developed novel asymmetric catalytic methods to achieve high-yield production of this compound, which is critical for large-scale pharmaceutical manufacturing. A 2024 paper in Organic Letters described a scalable process that utilizes electrophilic fluorination to introduce the trifluoromethyl groups, significantly reducing the environmental impact of the synthesis compared to traditional methods.

The biological activity of 3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine has been extensively investigated in recent years. In particular, its potential as a modulator of G-protein coupled receptors has attracted considerable interest. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits selective agonist activity at the mu-opioid receptor, suggesting its potential as a analgesic agent with reduced side effects compared to traditional opioids. These findings have important implications for the development of non-addictive pain management solutions.

Another area of active research involves the application of this compound in materials science. Its unique electronic properties make it suitable for the fabrication of organic semiconductors and photovoltaic materials. A 2024 study in Advanced Materials demonstrated that 3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine can be incorporated into conjugated polymers to enhance their charge transport efficiency, which is crucial for the development of next-generation flexible electronics and energy storage devices.

From a pharmacokinetic standpoint, the metabolic stability of this compound is a key factor in its therapeutic potential. The trifluoromethyl groups significantly increase the molecule's resistance to enzymatic degradation, which is essential for maintaining therapeutic concentrations in the bloodstream. This property has been leveraged in the design of long-acting formulations for chronic disease management, as reported in a 2023 review article in Pharmaceutical Research.

Despite its promising applications, the toxicological profile of 3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine remains an area of ongoing investigation. A 2024 study published in Toxicological Sciences evaluated the acute and chronic toxicity of this compound in various animal models. The results indicated that the compound exhibits low toxicity at therapeutic concentrations, which is a critical requirement for its use in clinical applications.

In conclusion, 3,6-Bis(trifluoromethyl)-2-(chloromethyl)pyridine represents a versatile platform for biomedical innovation. Its unique chemical structure and functional groups have enabled its use in drug development, materials science, and biomedical engineering. As research in this field continues to advance, it is likely that this compound will play an increasingly important role in the development of next-generation therapeutics and technological solutions for global health challenges.